Cas no 1805406-78-3 (5-(Difluoromethyl)-4-iodo-3-methoxy-2-methylpyridine)

• Product Name: 5-(Difluoromethyl)-4-iodo-3-methoxy-2-methylpyridine
• CAS No: 1805406-78-3
• MF: C₈H₈F₂INO
• MW: 299.05650138855
• CID: 4804609
• Update Time: 2025-05-20

5-(Difluoromethyl)-4-iodo-3-methoxy-2-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethyl)-4-iodo-3-methoxy-2-methylpyridine

• Inchi： 1S/C8H8F2INO/c1-4-7(13-2)6(11)5(3-12-4)8(9)10/h3,8H,1-2H3
• InChI Key： MUARQALYILFYFP-UHFFFAOYSA-N
• SMILES： IC1=C(C(C)=NC=C1C(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• XLogP3: 2.5
• Topological Polar Surface Area: 22.1

Additional information on 5-(Difluoromethyl)-4-iodo-3-methoxy-2-methylpyridine

5-(Difluoromethyl)-4-iodo-3-methoxy-2-methylpyridine (CAS 1805406-78-3): A Comprehensive Overview

5-(Difluoromethyl)-4-iodo-3-methoxy-2-methylpyridine (CAS 1805406-78-3) is a specialized pyridine derivative with unique structural features that make it valuable in various chemical and pharmaceutical applications. This compound belongs to the class of halogenated pyridines, which are known for their versatility in organic synthesis and drug development. The presence of difluoromethyl, iodo, and methoxy substituents on the pyridine ring enhances its reactivity and potential utility in cross-coupling reactions, a topic of high interest in modern synthetic chemistry.

The compound's molecular formula is C₈H₈F₂INO, and its molecular weight is 299.06 g/mol. Its structure features a 2-methylpyridine core, which is further functionalized at the 3, 4, and 5 positions. The 4-iodo substituent is particularly noteworthy, as iodine-containing compounds are widely used in transition-metal-catalyzed reactions, such as Suzuki-Miyaura and Negishi couplings. These reactions are frequently searched by chemists looking for efficient methods to construct complex molecules.

One of the most compelling aspects of 5-(Difluoromethyl)-4-iodo-3-methoxy-2-methylpyridine is its potential role in the development of agrochemicals and pharmaceutical intermediates. The difluoromethyl group is a bioisostere for common functional groups like hydroxyl or methyl, which can improve the metabolic stability and bioavailability of drug candidates. This property aligns with current trends in medicinal chemistry, where researchers are actively exploring fluorine-containing compounds for their unique physicochemical properties.

In the context of heterocyclic chemistry, this compound serves as a valuable building block. The pyridine ring is a privileged scaffold in drug discovery, and its modification with halogens and other substituents can lead to compounds with diverse biological activities. Recent literature highlights the growing demand for iodinated pyridines in the synthesis of kinase inhibitors and antiviral agents, areas that have gained significant attention due to global health challenges.

From a synthetic perspective, 5-(Difluoromethyl)-4-iodo-3-methoxy-2-methylpyridine can participate in various palladium-catalyzed reactions, which are a hot topic in organic synthesis forums and research publications. The compound's iodo substituent makes it an excellent candidate for C-C bond-forming reactions, enabling the construction of more complex architectures. This aligns with the increasing interest in sustainable chemistry, as these reactions often proceed under mild conditions with high atom economy.

The methoxy group at the 3-position adds another layer of functionality, potentially influencing the compound's electronic properties and reactivity. In drug design, such substituents can modulate lipophilicity and hydrogen-bonding capacity, critical parameters in optimizing drug-like properties. These aspects are frequently discussed in computational chemistry and molecular modeling circles, reflecting the compound's relevance to current research trends.

Quality control of 5-(Difluoromethyl)-4-iodo-3-methoxy-2-methylpyridine typically involves advanced analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound meets the stringent purity requirements for research and development applications. The growing emphasis on quality by design in chemical manufacturing makes this aspect particularly important for potential users of this compound.

Storage and handling of this compound require standard laboratory precautions. While not classified as hazardous under normal conditions, it should be stored in a cool, dry place, protected from light due to the iodo substituent's potential sensitivity. This information is valuable for laboratory personnel searching for proper chemical storage guidelines.

The market for specialized pyridine derivatives like 5-(Difluoromethyl)-4-iodo-3-methoxy-2-methylpyridine has been growing steadily, driven by increasing research in medicinal chemistry and material science. Custom synthesis providers and catalog suppliers have reported rising demand for such building blocks, particularly from pharmaceutical companies engaged in fragment-based drug discovery programs.

In conclusion, 5-(Difluoromethyl)-4-iodo-3-methoxy-2-methylpyridine (CAS 1805406-78-3) represents a versatile and valuable compound in modern chemical research. Its unique combination of substituents makes it particularly interesting for applications in drug discovery, agrochemical development, and advanced material synthesis. As research continues to explore the potential of halogenated heterocycles, this compound is likely to maintain its relevance in scientific investigations and industrial applications.